Cas no 92028-57-4 (2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid)

• Product Name: 2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid
• CAS No: 92028-57-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD01125264
• CID: 811311
• Update Time: 2025-05-25

2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid
• 2-(2,5-DIMETHYL-PYRROL-1-YL)-BENZOIC ACID
• 2-(2,5-dimethylpyrrol-1-yl)benzoic acid
• Benzoic acid,2-(2,5-dimethyl-1H-pyrrol-1-yl)-
• 1-(2-Carboxy-phenyl)-2,5-dimethyl-pyrrol
• 2-(2,5-Dimethyl-pyrrol-1-yl)-benzoesaeure
• 2-(2,5-dimethylpyrrolyl)benzoic acid
• 2,5-Dimethyl-N-2'-carboxyphenyl-pyrrol
• 2,6-DIMETHYL-4-(2-THIENYL)PYRIDINE

• MDL： MFCD01125264
• Inchi： 1S/C13H13NO2/c1-9-7-8-10(2)14(9)12-6-4-3-5-11(12)13(15)16/h3-8H,1-2H3,(H,15,16)
• InChI Key： ZLYUUANOICYAAL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C(C)=CC=C1C)=O

Computed Properties

• Exact Mass: 215.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 125 °C
• PSA: 42.23000
• LogP: 2.79230

2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid

Recent Advances in the Study of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid (CAS: 92028-57-4)

2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid (CAS: 92028-57-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

One of the most notable advancements in the study of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid is its application in the development of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The researchers synthesized a series of analogs and evaluated their bioactivity, identifying several candidates with improved selectivity and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent research has highlighted the potential of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid in oncology. A study conducted by a team at the National Cancer Institute (NCI) revealed that this compound can modulate the activity of certain oncogenic signaling pathways, including the PI3K/AKT/mTOR cascade. The findings, published in Cancer Research, suggest that the compound may serve as a scaffold for the development of targeted cancer therapies, particularly for tumors with dysregulated PI3K signaling.

The synthetic routes for 2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid have also been optimized in recent years. A 2022 paper in Organic Letters described a novel, high-yield method for its preparation using a palladium-catalyzed coupling reaction. This advancement not only improves the efficiency of large-scale production but also reduces the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid and its derivatives. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-(2,5-Dimethyl-1H-pyrrol-1-yl)benzoic acid (CAS: 92028-57-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications span anti-inflammatory and anticancer therapies, with recent studies providing valuable insights into its mechanism of action and synthetic accessibility. Future research should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in preclinical models to advance its development as a therapeutic agent.